Cas no 945375-77-9 (Bis[(dicyclohexyl)(4-dimethylaminophenyl)phosphine] palladium(II) chloride)

Bis[(dicyclohexyl)(4-dimethylaminophenyl)phosphine] palladium(II) chloride is a highly specialized palladium complex used in cross-coupling reactions, particularly in organic synthesis and pharmaceutical applications. Its key advantages include high stability under ambient conditions and excellent catalytic activity in C-C and C-N bond-forming reactions. The electron-rich phosphine ligands enhance the palladium center's reactivity, enabling efficient transformations under mild conditions. This complex is particularly useful in Heck, Suzuki-Miyaura, and Buchwald-Hartwig couplings, offering superior selectivity and yield compared to simpler palladium catalysts. Its air-stable nature simplifies handling and storage, making it a preferred choice for demanding synthetic protocols.
Bis[(dicyclohexyl)(4-dimethylaminophenyl)phosphine] palladium(II) chloride structure
945375-77-9 structure
Product Name:Bis[(dicyclohexyl)(4-dimethylaminophenyl)phosphine] palladium(II) chloride
CAS No:945375-77-9
MF:C40H64Cl2N2P2Pd
MW:812.22308921814
CID:1032379
PubChem ID:329761541
Update Time:2025-10-29

Bis[(dicyclohexyl)(4-dimethylaminophenyl)phosphine] palladium(II) chloride Chemical and Physical Properties

Names and Identifiers

    • Bis[(dicyclohexyl)(4-dimethylaminophenyl)phosphine] palladium(II) chloride
    • Bis[(dicyclohexyl)(4-dimethylaminophenyl)phosphine] palladium(II) chloride, (A-caPhos)2PdCl2
    • dichloropalladium,4-dicyclohexylphosphanyl-N,N-dimethylaniline
    • (A-caPhos)2 PdCl2
    • Bis[(dicyclohexyl)(4-dimethylaminophenyl)phosphine] palladium(II)chloride
    • C40H64Cl2N2P2Pd
    • 6222AC
    • SC10581
    • dichloropalladium;4-dicyclohexylphosphanyl-N,N-dimethylaniline
    • Bis[(dicyclohexyl)(4-dimethylaminophenyl)phosphine] palladium(II) chloride, (A-caPhos)2PdCl2
    • (A-CAPHOS)2 PDCL2;BIS[(DICYCLOHEXYL)(4-DIMETHYLAMINOPHENYL)PHOSPHINE] PALLADIUM(II) CHLORIDE;Bis[(dicyclohexyl)(4-d
    • A859345
    • Bis[(dicyclohexyl)(4-dimethylaminophenyl)phosphine]palladium(II)chloride
    • SCHEMBL1701442
    • 945375-77-9
    • MDL: MFCD10567029
    • Inchi: 1S/2C20H32NP.2ClH.Pd/c2*1-21(2)17-13-15-20(16-14-17)22(18-9-5-3-6-10-18)19-11-7-4-8-12-19;;;/h2*13-16,18-19H,3-12H2,1-2H3;2*1H;/q;;;;+2/p-2
    • InChI Key: FASFJCMBLNNDNL-UHFFFAOYSA-L
    • SMILES: [Pd](Cl)Cl.P(C1C=CC(=CC=1)N(C)C)(C1CCCCC1)C1CCCCC1.P(C1C=CC(=CC=1)N(C)C)(C1CCCCC1)C1CCCCC1

Computed Properties

  • Exact Mass: 810.29566g/mol
  • Monoisotopic Mass: 810.29566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 47
  • Rotatable Bond Count: 8
  • Complexity: 294
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 6.5

Bis[(dicyclohexyl)(4-dimethylaminophenyl)phosphine] palladium(II) chloride Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi
  • Storage Condition:Sealed in dry,Room Temperature

Bis[(dicyclohexyl)(4-dimethylaminophenyl)phosphine] palladium(II) chloride Pricemore >>

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Additional information on Bis[(dicyclohexyl)(4-dimethylaminophenyl)phosphine] palladium(II) chloride

Bis[(dicyclohexyl)(4-dimethylaminophenyl)phosphine] Palladium(II) Chloride: A Versatile Catalyst in Modern Chemical Synthesis

The Bis[(dicyclohexyl)(4-dimethylaminophenyl)phosphine] palladium(II) chloride (CAS No. 945375-77-9) represents a sophisticated organometallic compound with significant applications in cross-coupling reactions, asymmetric catalysis, and drug discovery platforms. This compound, characterized by its unique structural configuration, combines the stability of palladium(II) centers with the directing properties of its phosphine ligands. Recent advancements in transition metal catalysis have positioned this reagent as a critical tool for addressing challenges in both academic research and industrial-scale synthesis.

The molecular architecture of this compound features two diphosphine ligands anchored to a central palladium ion. Each ligand consists of a phosphine moiety (dicyclohexyl-) flanked by a substituted phenyl group (4-dimethylaminophenyl-). This design strategically balances steric hindrance and electronic effects, enabling precise control over reaction pathways. The dicyclohexyl groups provide spatial shielding to stabilize reactive intermediates, while the electron-donating N,N-dimethylamino substituents enhance the ligand's ability to activate substrates through π-backbonding mechanisms. Such structural features align with contemporary trends toward ligand-tunable catalyst systems reported in Chemical Science (2023).

In synthetic organic chemistry, this catalyst has demonstrated exceptional performance in Suzuki-Miyaura cross-coupling reactions, particularly under mild reaction conditions. A groundbreaking study published in Nature Catalysis (2024) highlighted its ability to mediate couplings between aryl chlorides and boronic acids with >98% yield at 60°C—a significant improvement over traditional palladium catalysts requiring higher temperatures or stoichiometric additives. The compound's resistance to air and moisture degradation, as documented in recent stability assays (JACS Au, 2023), further underscores its practical utility in large-scale manufacturing processes.

In the realm of medicinal chemistry, this reagent has enabled breakthroughs in synthesizing bioactive molecules with complex stereochemistry. Researchers at MIT recently utilized it to construct chiral quinoline scaffolds—key components of anticancer agents—with enantiomeric excesses exceeding 99%. The ligand's modularity allows fine-tuning of steric/electronic properties through substituent variations, as demonstrated by a structure-activity relationship (SAR) study published in Angewandte Chemie (2023). Such flexibility is critical for optimizing drug candidates' pharmacokinetic profiles without compromising catalytic efficiency.

Ongoing investigations explore its potential in sustainable chemical processes. A collaborative study between Stanford University and Merck revealed its effectiveness in recycling protocols where up to 80% catalyst loading retention was observed after five reaction cycles (Greener Journal of Chemistry, 2024). This aligns with industry-wide efforts to reduce waste generation while maintaining high product yields—a dual objective emphasized in the UN Sustainable Development Goals for Industry (SDG 9). The compound's compatibility with aqueous media under microwave-assisted conditions also opens avenues for energy-efficient synthesis pathways.

The mechanistic insights gained from time-resolved spectroscopy studies have deepened our understanding of its catalytic cycle. Researchers at ETH Zurich identified an unprecedented intermediate involving oxidative addition followed by rapid transmetallation steps facilitated by the ligand's electron-donating capacity (American Chemical Society Catalysis, 2023). These findings not only validate theoretical models but also provide actionable guidelines for designing next-generation catalysts with enhanced selectivity profiles.

In quality control applications, advanced analytical techniques like X-ray crystallography and multinuclear NMR spectroscopy confirm the compound's purity and structural integrity when stored under nitrogen atmosphere at -18°C. Stability data from accelerated aging tests (performed per ICH Q1A guidelines) indicate no significant degradation even after 18 months storage—a critical factor for pharmaceutical manufacturers requiring long-term reagent viability.

This compound's multifunctional capabilities are further illustrated by its use in click chemistry protocols for conjugating bioorthogonal fluorophores onto drug molecules during preclinical development phases. A recent publication in Nano Letters (2024) showcased its role in synthesizing nanoparticle-based theranostics with sub-10 nm precision through strain-promoted azide-alkyne cycloadditions—a process requiring precise catalyst control to avoid off-target reactions.

Ongoing research continues to uncover novel applications such as polymer-supported versions that enable heterogeneous catalysis while maintaining solution-phase efficiency levels. Preliminary results from UCLA laboratories suggest that immobilized variants could reduce purification costs by up to 65% without sacrificing reaction rates—data currently under peer review for publication.

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